Cas no 62417-22-5 (Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester)

62417-22-5 structure
Product name:Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
- methyl 4-(hexadecylamino)-4-oxobutanoate
- DTXSID80391448
- SCHEMBL13129293
- methyl N-hexadecylsuccinamate
- AKOS003418522
- 62417-22-5
-
- Inchi: InChI=1S/C21H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-20(23)17-18-21(24)25-2/h3-19H2,1-2H3,(H,22,23)
- InChI Key: VSXUFVPXYUETHX-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCNC(=O)CCC(=O)OC
Computed Properties
- Exact Mass: 355.30883
- Monoisotopic Mass: 355.30864417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Related Literature
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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